3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid

• IUPAC Name: 3-(piperidine-1-carbonyl)bicyclo[2.2.2]octane-2-carboxylic acid
• InChI: InChI=1S/C15H23NO3/c17-14(16-8-2-1-3-9-16)12-10-4-6-11(7-5-10)13(12)15(18)19/h10-13H,1-9H2,(H,18,19)
• InChI Key: VRTYWVHTHDSHOH-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)C(=O)C2C3CCC(C2C(=O)O)CC3
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid, also known as BTCP, is a synthetic compound that belongs to the family of psychoactive substances called phenyltropanes. BTCP is a potent inhibitor of the dopamine transporter (DAT), which is responsible for the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. Due to its pharmacological properties, BTCP has been studied extensively for its potential use as a research tool in neuroscience and pharmacology.

Mechanism of Action

3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid binds to the DAT and prevents the reuptake of dopamine from the synaptic cleft, leading to an increase in dopamine levels in the brain. This increase in dopamine levels can lead to various physiological and behavioral effects, including euphoria, increased motor activity, and decreased appetite.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects in animal models, including increased locomotor activity, decreased food intake, and increased dopamine release in the brain. This compound has also been shown to have anxiogenic effects, which may be due to its effects on the dopamine system.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid in lab experiments is its selectivity for DAT. This property allows researchers to study the role of dopamine in various physiological and pathological conditions without affecting other neurotransmitter systems. However, one of the limitations of using this compound is its potential for abuse and addiction, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research involving 3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid. One area of interest is the development of new compounds that selectively target DAT with improved pharmacological properties. Another area of interest is the study of the long-term effects of this compound on the dopamine system and behavior, which may have implications for the treatment of addiction and other neurological disorders. Additionally, the use of this compound in combination with other psychoactive substances may provide new insights into the mechanisms of action of these drugs.

Scientific Research Applications

3-(1-piperidinylcarbonyl)bicyclo[2.2.2]octane-2-carboxylic acid has been used extensively as a research tool in neuroscience and pharmacology due to its ability to selectively inhibit DAT. This property makes it useful for studying the role of dopamine in various physiological and pathological conditions, including addiction, depression, and Parkinson's disease. This compound has also been used to study the mechanisms of action of other psychoactive substances, such as cocaine and amphetamines.